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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of rubidium
bromide (RbBr). It is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis who require precise and detailed information on the

physicochemical properties of this inorganic compound. This document outlines the theoretical

calculation of its molecular weight, presents a detailed experimental protocol for its empirical

determination, and illustrates key concepts through structured data and diagrams.

Physicochemical Properties of Rubidium Bromide
Rubidium bromide is an inorganic salt with the chemical formula RbBr. It is composed of

rubidium cations (Rb⁺) and bromide anions (Br⁻). It presents as a white crystalline solid and

adopts a sodium chloride (NaCl) crystal structure.[1]

Molecular and Atomic Weights
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The accepted atomic weights for rubidium and bromine, along with the

calculated molecular weight of rubidium bromide, are summarized below.
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Component
Element
Symbol

Atomic Weight
( g/mol )

Number of
Atoms

Total
Contribution (
g/mol )

Rubidium Rb 85.4678[2][3][4] 1 85.4678

Bromine Br 79.904[5][6][7] 1 79.904

Rubidium

Bromide
RbBr - - 165.3718[7][8]

The molecular weight of rubidium bromide is calculated to be approximately 165.37 g/mol .[9]

[10]

Logical Derivation of Molecular Weight
The molecular weight of rubidium bromide is the direct summation of the atomic weights of its

constituent elements, rubidium and bromine. This fundamental relationship is a cornerstone of

stoichiometry.

Atomic Weight of Rubidium (Rb)
85.4678 g/mol

Atomic Weight of Bromine (Br)
79.904 g/mol

Molecular Weight of
Rubidium Bromide (RbBr)

165.3718 g/mol

+
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Calculation of RbBr molecular weight.

Experimental Determination of Molecular Weight
The molecular weight of rubidium bromide can be determined empirically through various

analytical methods. Argentometric titration, specifically the Mohr method, is a classic and highly

accurate technique for quantifying halide ions and can be adapted for this purpose.

Objective: To determine the molecular weight of a high-purity rubidium bromide sample by

quantifying the bromide content through titration with a standardized silver nitrate solution.
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Materials:

High-purity (>99.9%) Rubidium Bromide (RbBr)

Standardized 0.1 M Silver Nitrate (AgNO₃) solution

Potassium Chromate (K₂CrO₄) indicator solution (5% w/v)

Deionized water

Analytical balance (± 0.0001 g)

Class A volumetric flasks, pipettes, and burette

Procedure:

Sample Preparation: Accurately weigh approximately 0.4 g of dried rubidium bromide into a

clean 250 mL conical flask. Record the exact mass.

Dissolution: Dissolve the RbBr sample in approximately 100 mL of deionized water.

Indicator Addition: Add 1 mL of the 5% potassium chromate indicator solution to the flask.

The solution will have a pale yellow color.

Titration Setup: Fill a 50 mL burette with the standardized 0.1 M AgNO₃ solution. Record the

initial burette volume.

Titration: Titrate the RbBr solution with the AgNO₃ solution while constantly swirling the flask.

The reaction Ag⁺(aq) + Br⁻(aq) → AgBr(s) will form a white precipitate of silver bromide.

Endpoint Determination: Continue the titration until the first permanent appearance of a

reddish-brown precipitate of silver chromate (Ag₂CrO₄) is observed. This indicates that all

bromide ions have reacted, and excess Ag⁺ ions are now reacting with the chromate

indicator (2Ag⁺(aq) + CrO₄²⁻(aq) → Ag₂CrO₄(s)). Record the final burette volume.

Replicates: Repeat the titration at least two more times for precision.

Calculations:
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Moles of AgNO₃:

Volume of AgNO₃ used (L) = (Final burette reading - Initial burette reading) / 1000

Moles of AgNO₃ = Molarity of AgNO₃ (mol/L) × Volume of AgNO₃ used (L)

Moles of RbBr:

From the stoichiometry of the reaction (1:1 ratio), Moles of RbBr = Moles of AgNO₃.

Experimental Molecular Weight of RbBr:

Molecular Weight ( g/mol ) = Mass of RbBr sample (g) / Moles of RbBr (mol)

Experimental Workflow Diagram
The following diagram illustrates the workflow for the experimental determination of the

molecular weight of rubidium bromide using the described titration method.
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Workflow for Argentometric Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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